2-[(4,5-diethyl-4H-1,2,4-triazol-3-yl)thio]-N-(2,4-difluorophenyl)acetamide

• IUPAC Name: 2-[(4,5-diethyl-1,2,4-triazol-3-yl)sulfanyl]-N-(2,4-difluorophenyl)acetamide
• InChI: InChI=1S/C14H16F2N4OS/c1-3-12-18-19-14(20(12)4-2)22-8-13(21)17-11-6-5-9(15)7-10(11)16/h5-7H,3-4,8H2,1-2H3,(H,17,21)
• InChI Key: JDCGZVJXMCESFN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(N1CC)SCC(=O)NC2=C(C=C(C=C2)F)F
• Molecular Formula: C14H16F2N4OS
• Molecular Weight: 326.37 g/mol

Description

2-[(4,5-diethyl-4H-1,2,4-triazol-3-yl)thio]-N-(2,4-difluorophenyl)acetamide is a chemical compound that has gained significant attention in the field of scientific research. It is a synthetic compound that has been studied for its potential use in various applications, including as a therapeutic agent for the treatment of various diseases.

Mechanism of Action

The mechanism of action of 2-[(4,5-diethyl-4H-1,2,4-triazol-3-yl)thio]-N-(2,4-difluorophenyl)acetamide is not fully understood. However, it has been proposed that the compound may act by inhibiting the activity of certain enzymes involved in cellular processes. Additionally, it has been suggested that the compound may induce cell cycle arrest and apoptosis in cancer cells, leading to their death.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, as well as to have anti-inflammatory effects. Additionally, the compound has been shown to inhibit bacterial growth, making it a potential antibacterial agent.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(4,5-diethyl-4H-1,2,4-triazol-3-yl)thio]-N-(2,4-difluorophenyl)acetamide in lab experiments is its relatively simple synthesis method. Additionally, the compound has been shown to have potent antitumor activity, making it a potentially valuable tool for studying cancer biology. However, one limitation of using this compound is that its mechanism of action is not fully understood, making it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research involving 2-[(4,5-diethyl-4H-1,2,4-triazol-3-yl)thio]-N-(2,4-difluorophenyl)acetamide. One area of interest is the development of more potent analogs of the compound for use as therapeutic agents. Additionally, further studies are needed to fully understand the mechanism of action of the compound and its potential use in treating various diseases. Finally, the compound could be studied further as a potential antibacterial agent, particularly in the context of antibiotic-resistant bacteria.
Conclusion:
In conclusion, this compound is a synthetic compound that has been studied for its potential use in various scientific research applications. It has been shown to have antitumor activity, anti-inflammatory effects, and the ability to inhibit bacterial growth. While its mechanism of action is not fully understood, it has the potential to be a valuable tool for studying cancer biology and developing new therapeutic agents.

Synthesis Methods

The synthesis of 2-[(4,5-diethyl-4H-1,2,4-triazol-3-yl)thio]-N-(2,4-difluorophenyl)acetamide involves the reaction of 2,4-difluoroaniline with 4,5-diethyl-3-thiocyanato-1,2,4-triazole in the presence of a base. The resulting product is then treated with acetic anhydride to give the final compound. The synthesis of this compound has been reported in various research articles, and it is considered a relatively straightforward process.

Scientific Research Applications

2-[(4,5-diethyl-4H-1,2,4-triazol-3-yl)thio]-N-(2,4-difluorophenyl)acetamide has been studied for its potential use in various scientific research applications. It has been shown to have antitumor activity in vitro and in vivo, making it a potential therapeutic agent for the treatment of cancer. Additionally, it has been studied for its potential use as an anti-inflammatory agent, as well as for its ability to inhibit bacterial growth.